Cas no 2680732-71-0 (3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid)

• Product Name: 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid
• CAS No: 2680732-71-0
• MF: C₇H₄F₃NO₄
• MW: 223.106172561646
• CID: 5982866
• PubChem ID: 165911914
• Update Time: 2025-09-27

3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid
• EN300-28274115
• 2680732-71-0
• 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid

• Inchi： 1S/C7H4F3NO4/c8-7(9,10)6(14)11-3-1-2-15-4(3)5(12)13/h1-2H,(H,11,14)(H,12,13)
• InChI Key： SLNYHGVJGFOOKQ-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=COC=1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 223.00924210g/mol
• Monoisotopic Mass: 223.00924210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.5Ų

Additional information on 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid

Recent Advances in the Study of 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid (CAS: 2680732-71-0)

The compound 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid (CAS: 2680732-71-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid, which serves as a key intermediate in the preparation of various heterocyclic compounds. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry. These improvements have facilitated its broader application in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid exhibits promising inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

Additionally, the compound has been explored for its role in targeted drug delivery systems. Its unique chemical structure allows for conjugation with various drug molecules, enhancing their solubility and bioavailability. Recent research has demonstrated its utility in the design of prodrugs, particularly for anticancer agents, where it improves tumor-specific delivery and reduces off-target effects.

Despite these promising findings, challenges remain in the clinical translation of 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical development.

In conclusion, 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid represents a valuable scaffold in medicinal chemistry with diverse applications. Continued research into its synthetic optimization, biological mechanisms, and therapeutic potential will be critical for its successful integration into drug discovery pipelines. This brief underscores the importance of interdisciplinary collaboration to unlock the full potential of this compound in addressing unmet medical needs.